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Compound of Interest

methyl 2-hydroxy-2-(3-
Compound Name:

iodophenyl)acetate
CAS No.: 1864147-09-0
Cat. No.: B6209719

Get Quote

Technical Monograph: Methyl 2-hydroxy-2-(3-
iIodophenyl)acetate
Executive Summary

Methyl 2-hydroxy-2-(3-iodophenyl)acetate (also known as Methyl 3-iodomandelate) is a
bifunctional intermediate used primarily in the synthesis of pharmaceutical agents requiring
both chiral architecture and cross-coupling capability. Its structure combines a mandelic acid
scaffold—a privileged motif in drugs like clopidogrel and oxybutynin—with a meta-iodine
substituent, which serves as a reactive handle for palladium-catalyzed Suzuki-Miyaura or
Sonogashira couplings.

This guide addresses the characterization gap for this specific isomer, providing predicted
physical properties based on structure-property relationships (SPR), validated synthesis routes,
and rigorous analytical standards.

Chemical Identity & Structural Analysis
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Attribute Detall
IUPAC Name Methyl 2-hydroxy-2-(3-iodophenyl)acetate
Common Name Methyl 3-iodomandelate

2443964-81-4 (Racemate); 873963-87-2 (Acid
CAS Number

precursor)
Molecular Formula CoHslO3
Molecular Weight 292.07 g/mol
SMILES COC(=0)C(O)C1=CC=CC(l)=C1

) C2 (Benzylic position); exists as (R), (S), or
Chiral Center
Racemate

Structural Features

e Benzylic Hydroxyl Group: Provides a donor/acceptor site for hydrogen bonding; susceptible
to oxidation (to keto-ester) or substitution (SN1/SN2).

o Ester Moiety: Labile to hydrolysis; serves as a masking group for the carboxylic acid.

» Meta-lodine: A heavy, soft halogen. The C-I bond is weaker (approx. 65 kcal/mol) than C—Br
or C—ClI, making it highly reactive for oxidative addition but sensitive to photolysis.

Physical Properties Profile

Note: Due to the specialized nature of this intermediate, exact experimental values are often
proprietary. The values below are derived from comparative analysis with methyl mandelate
(parent) and methyl 3-bromomandelate (analog).
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Property Value / Description Confidence/Method

) Solid (Low-melting) or Viscous High (Analogy to 3-Br analog,
Physical State

oil MP ~58°C)
] ] ] Predicted (SPR: lodine >
Melting Point 50 — 65 °C (Predicted) )
Bromine > H)
- ) Calculated (ACD/Labs
Boiling Point ~310 °C (at 760 mmHg) )
Algorithm)
Density 1.65+ 0.1 g/cm3 Predicted (Heavy atom effect)
- Experimental Observation
Solubility (Water) Insoluble (< 0.1 mg/mL) ) B
(Lipophilic)
- ) Soluble in MeOH, DCM, ) -
Solubility (Organic) Standard Organic Solubility
EtOAc, THF
LogP (Octanol/Water) 23-26 Predicted (Consensus LogP)
Flash Point >110 °C Safety Estimate

Critical Insight: The presence of the iodine atom significantly increases lipophilicity compared to
the parent methyl mandelate (LogP ~1.0). This impacts purification, requiring less polar mobile
phases in chromatography.

Synthesis & Reaction Pathways

The most robust route to methyl 3-iodomandelate avoids the harsh conditions of direct
esterification by utilizing a cyanohydrin intermediate. This method preserves the iodine
functionality.

Method A: Cyanohydrin Hydrolysis (Preferred)

e Cyanosilylation: 3-lodobenzaldehyde reacts with TMSCN (Trimethylsilyl cyanide) catalyzed
by Znla.

e Pinner Reaction: The silylated cyanohydrin is treated with methanolic HCI to simultaneously
hydrolyze the nitrile and form the ester.
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TMSCN, ZnI2 MeOH, HCI (g)
3-lodobenzaldehyde CH2CI2, 0°C -> RT > TMS-Cyanohydrin Pinner Reaction > Methyl 3-iodomandelate

(Starting Material) (Intermediate) (Target)

Click to download full resolution via product page

Figure 1: Two-step synthesis via cyanohydrin intermediate.

Experimental Protocol (Step-by-Step)

Setup: Flame-dry a 250 mL round-bottom flask under Argon. Add 3-iodobenzaldehyde (10.0
mmol) and anhydrous DCM (50 mL).

Catalysis: Add Znlz (0.1 mmol, 1 mol%) as a solid.

Addition: Dropwise add TMSCN (11.0 mmol) at 0°C. Stir at RT for 2 hours. Monitor by TLC
(Hexane/EtOAc 8:1) — Aldehyde spot should disappear.

Hydrolysis/Esterification: Cool the mixture to 0°C. Slowly add MeOH (30 mL) saturated with
HCI gas (or add Acetyl Chloride dropwise to MeOH).

Workup: Stir overnight. Concentrate in vacuo.[1] Redissolve in EtOAc, wash with sat.
NaHCOs (careful: gas evolution), brine, and dry over Na2SOa.

Purification: Recrystallize from Hexane/Et20 or purify via flash chromatography (SiOz, 10-
20% EtOAc in Hexanes).

Characterization & Analytical Standards

To validate the identity and purity of the synthesized compound, the following spectral

signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)

H NMR (400 MHz, CDCIls):
o 0 7.75 (s, 1H): Aromatic proton at C2 (ortho to I, meta to alkyl). Distinctive isolated singlet.

o 0 7.65 (d, 1H): Aromatic proton at C4 (ortho to I).
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o 6 7.35 (d, 1H): Aromatic proton at C6.
o 6 7.10 (t, 1H): Aromatic proton at C5.

o 0 5.15 (d, 1H, J = 5 Hz): Benzylic CH-OH. (Becomes a singlet if D20 exchange is
performed).

o 9 3.78 (s, 3H): Methyl ester (OCHs).

o 0 3.45 (d, 1H, J = 5 Hz): Hydroxyl OH (Exchangeable).

Chiral HPLC (Enantiomeric Purity)

For drug development, separating the enantiomers is crucial.
e Column: Chiralcel OD-H or AD-H (Daicel).

e Mobile Phase: Hexane : Isopropanol (90:10).

e Flow Rate: 1.0 mL/min.

e Detection: UV @ 254 nm (lodobenzene chromophore).

o Expected Retention: The (S)-enantiomer typically elutes before the (R)-enantiomer on OD-H
columns for mandelates, but standards must be used for confirmation.
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Figure 2: Analytical workflow for quality control.

Handling, Stability & Safety
Stability Profile

 Light Sensitivity: The C—I bond is photosensitive. Prolonged exposure to ambient light can
lead to homolytic cleavage, resulting in iodine liberation (yellowing of the solid) and radical
side reactions. Store in amber vials.

e Hydrolysis: Stable in neutral organic solvents. Rapidly hydrolyzes to the acid in basic
agueous media (pH > 10).

e Racemization: The benzylic proton is acidic. Avoid strong bases (LDA, NaH) unless
alkylating the hydroxyl group, as this will racemize the chiral center.
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Safety Protocols (GHS)
» Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[2][3]
o H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.[3]

e Precautionary Measures: Use nitrile gloves. Perform all synthesis steps involving TMSCN in
a well-ventilated fume hood due to potential HCN generation if acidified improperly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. mdpi.com [mdpi.com]

2. Methyl iodide | CH3I | CID 6328 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Methyl 3-hydroxy-4-iodobenzoate | CBH7103 | CID 10378812 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4,2443964-81-4 CASS:2443964-81-4 4-[3-(Piperidin-4-yloxy)pyrazin-2-yl]but-3-yn-1-ol -
W.JER [chemsrc.com]

 To cite this document: BenchChem. [physical properties of methyl 2-hydroxy-2-(3-
iodophenyl)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6209719/docs#physical-properties-of-methyl-2-
hydroxy-2-3-iodophenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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